![molecular formula C17H27NO B1388789 3-{2-[4-(tert-Butyl)phenoxy]ethyl}piperidine CAS No. 946715-89-5](/img/structure/B1388789.png)
3-{2-[4-(tert-Butyl)phenoxy]ethyl}piperidine
Overview
Description
3-(2-[4-(tert-Butyl)phenoxy]ethyl)piperidine, otherwise known as 3-PEP, is an organic compound used in a variety of scientific applications. It is a four-membered cyclic amine, with a molecular formula of C12H21NO and a molecular weight of 191.3 g/mol. It is a colorless liquid at room temperature, with a boiling point of 146°C. 3-PEP is used as a reagent in chemical synthesis, as well as for its scientific research applications in biochemistry and physiology.
Mechanism of Action
3-PEP is believed to act as an agonist at the serotonin 5-HT2A receptor, where it binds to the receptor and activates it. This activation of the receptor is thought to be responsible for the physiological effects of 3-PEP, such as increased arousal and alertness.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-PEP are not fully understood, but it is believed to act as an agonist at the serotonin 5-HT2A receptor. This activation of the receptor is thought to be responsible for the physiological effects of 3-PEP, such as increased arousal and alertness, as well as increased energy and focus. Additionally, 3-PEP has been shown to have antidepressant and anxiolytic effects, as well as to modulate the activity of the dopamine and glutamate systems.
Advantages and Limitations for Lab Experiments
The advantages of using 3-PEP in laboratory experiments include its low cost and easy availability, as well as its ability to be synthesized using a variety of methods. Additionally, its ability to act as an agonist at the serotonin 5-HT2A receptor makes it a useful tool for studying the effects of various drugs on the body. The main limitation of 3-PEP is that its effects on the body are not fully understood, and more research is needed to determine its exact mechanism of action.
Future Directions
The future directions for 3-PEP research include further investigation into its biochemical and physiological effects, as well as its potential therapeutic applications. Additionally, further research is needed to determine the exact mechanism of action of 3-PEP and the precise effects it has on the body. Additionally, further research is needed to investigate the potential side effects of 3-PEP, as well as its potential interactions with other drugs. Finally, further research is needed to investigate the potential therapeutic applications of 3-PEP, such as its potential use as an antidepressant or anxiolytic.
Scientific Research Applications
3-PEP is used in a variety of scientific research applications, including biochemistry and physiology. In biochemistry, it is used as a reagent in chemical synthesis, as well as for its scientific research applications in biochemistry and physiology. In physiology, it has been used to study the effects of various drugs on the body, as well as to investigate the mechanisms of action of various drugs.
properties
IUPAC Name |
3-[2-(4-tert-butylphenoxy)ethyl]piperidine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H27NO/c1-17(2,3)15-6-8-16(9-7-15)19-12-10-14-5-4-11-18-13-14/h6-9,14,18H,4-5,10-13H2,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XZONYLGJBZSYHK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C1=CC=C(C=C1)OCCC2CCCNC2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H27NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
261.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-{2-[4-(tert-Butyl)phenoxy]ethyl}piperidine | |
Retrosynthesis Analysis
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One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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